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Compound of Interest

Compound Name: Toluene-2-d1

Cat. No.: B15126155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics

of Toluene-2-d1. Due to the limited availability of specific experimental data for this particular

isotopologue, this guide presents a comparative analysis with its non-deuterated (Toluene) and

perdeuterated (Toluene-d8) counterparts to offer a robust understanding of its expected

physical properties.

Data Presentation
The following table summarizes the key physical properties of Toluene, Toluene-2-d1, and

Toluene-d8. The data for Toluene and Toluene-d8 are well-established and provide a reliable

reference for estimating the properties of Toluene-2-d1.
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Property Toluene (C₆H₅CH₃)
Toluene-2-d1
(C₆H₄DCH₃)

Toluene-d8
(C₆D₅CD₃)

Molecular Formula C₇H₈ C₇H₇D C₇D₈

Molecular Weight (

g/mol )
92.14 93.15[1] 100.19

Density (g/mL) 0.865 at 25°C[2]
No specific data

available
0.943 at 25°C

Boiling Point (°C) 110-111[2]
No specific data

available
110

Melting Point (°C) -93[2]
No specific data

available
-84

Refractive Index

(n20/D)
1.496

No specific data

available
1.494

Isotopic Enrichment Not Applicable 97 atom % D[1] ≥99 atom % D

CAS Number 108-88-3 4409-84-1[1] 2037-26-5

Experimental Protocols
While specific experimental protocols for the determination of the physical properties of

Toluene-2-d1 are not readily available in the literature, standard methodologies for liquids can

be applied. Below are generalized protocols for key physical measurements.

Determination of Density
The density of a liquid can be accurately determined using a pycnometer or a digital density

meter.

Calibration: Calibrate the instrument using a standard of known density, such as deionized

water, at a controlled temperature.

Sample Preparation: Ensure the Toluene-2-d1 sample is equilibrated to the desired

measurement temperature.
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Measurement:

Pycnometer: Weigh the clean, dry pycnometer. Fill it with the sample, ensuring no air

bubbles are present, and weigh it again. The density is calculated from the mass of the

sample and the known volume of the pycnometer.

Digital Density Meter: Inject the sample into the measurement cell of the calibrated digital

density meter. The instrument will provide a direct reading of the density.

Data Recording: Record the density value along with the measurement temperature.

Determination of Boiling Point
The boiling point can be determined using a distillation apparatus or a micro-boiling point

apparatus.

Apparatus Setup: Assemble a distillation apparatus with a heating mantle, a round-bottom

flask containing the Toluene-2-d1 sample and boiling chips, a condenser, and a

thermometer placed at the vapor outlet.

Heating: Gently heat the sample.

Equilibrium: Observe the temperature at which the liquid and vapor phases are in

equilibrium, indicated by a stable temperature reading during continuous distillation.

Data Recording: Record the stable temperature as the boiling point, along with the

atmospheric pressure.

Determination of Refractive Index
A refractometer, such as an Abbe refractometer, is used to measure the refractive index.

Calibration: Calibrate the refractometer using a standard with a known refractive index.

Sample Application: Apply a small drop of the Toluene-2-d1 sample to the prism of the

refractometer.
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Measurement: Close the prism and adjust the instrument to bring the dividing line between

the light and dark fields into focus at the crosshairs.

Data Recording: Read the refractive index from the instrument's scale. Record the

measurement temperature, as the refractive index is temperature-dependent.
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Caption: Experimental workflow for the synthesis and characterization of Toluene-2-d1.
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Caption: Logical relationship between Toluene and its deuterated isotopologues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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